2-Ethoxy-3-methoxybenzohydrazide

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• SMILES: CCOC1=C(C=CC=C1OC)C(=O)NN
• InChI: InChI=1S/C10H14N2O3/c1-3-15-9-7(10(13)12-11)5-4-6-8(9)14-2/h4-6H,3,11H2,1-2H3,(H,12,13)
• InChIKey: SGWBNOJRJCFZLS-UHFFFAOYSA-N

2‑Ethoxy‑3‑methoxybenzohydrazide (CAS 1706444‑94‑1) – Physicochemical Identity and Comparator Scope for Procurement‑Focused Selection

2‑Ethoxy‑3‑methoxybenzohydrazide is a disubstituted benzohydrazide (C₁₀H₁₄N₂O₃, MW 210.23 g mol⁻¹) carrying an ethoxy group at the ortho position and a methoxy group at the meta position of the phenyl ring . It belongs to the hydrazide class, which is widely exploited in medicinal chemistry and agrochemical research for antibacterial, antitubercular, antioxidant, antifungal and herbicidal applications [1]. The compound is commercially supplied at ≥95 % purity and is primarily positioned as a synthetic intermediate and building block for lead‑optimisation programmes . Its closest procurement‑relevant comparators are 2‑ethoxybenzohydrazide (CAS 21018‑13‑3), 3‑methoxybenzohydrazide (CAS 5785‑06‑8) and the positional isomer 4‑ethoxy‑3‑methoxybenzohydrazide (CAS 122772‑33‑2).

1

Disubstituted benzohydrazide regioisomer for lead-optimisation scaffold diversification.

2

Supplied at ≥95% purity as a synthetic building block for medicinal and agrochemical research.

3

Non-hazardous transport classification reduces procurement and handling complexity.

• [1] Kumar, D., Kapoor, A., Thangadurai, A., Kumar, P. & Narasimhan, B. (2011). Synthesis, antimicrobial evaluation and QSAR studies of 3‑ethoxy‑4‑hydroxybenzylidene/4‑nitrobenzylidene hydrazides. Chinese Chemical Letters, 22(11), 1293‑1296. View Source

2‑Ethoxy‑3‑methoxybenzohydrazide – Why Simple Analogue Swapping Introduces Uncontrolled Physicochemical and Pharmacological Uncertainty

Benzohydrazide derivatives cannot be interchanged without risking substantial changes in lipophilicity, hydrogen‑bond capacity and solid‑state conformation. The substitution pattern directly governs both the computed partition coefficient (XLogP3) and the number of hydrogen‑bond acceptors, which in turn modulate membrane permeability and target engagement [1]. In addition, the dihedral angle of the ortho substituent influences the molecular shape recognised by biological targets; crystal structures of methoxy‑substituted benzohydrazides reveal that an ortho‑methoxy group is twisted out of the plane of the benzene ring (C–O–C–C torsion ≈ –109°), whereas a meta‑methoxy group remains nearly coplanar [2]. Consequently, replacing 2‑ethoxy‑3‑methoxybenzohydrazide with its 4‑ethoxy‑3‑methoxy positional isomer or with a mono‑substituted congener alters both the spatial presentation of the hydrazide warhead and the global lipophilicity – factors that have been quantitatively linked to antibacterial potency in structure–activity relationship studies [3]. Procurement decisions that ignore these measurable differences risk selecting a compound that falls outside the property space validated in the original synthetic or screening workflow.

2-Ethoxy-3-methoxy 4-Ethoxy-3-methoxy isomer

Positional shift from ortho to para increases predicted lipophilicity (XLogP3), altering membrane-partitioning context relative to validated SAR windows.

2-Ethoxy-3-methoxy 2-Ethoxybenzohydrazide

Loss of the meta-methoxy group reduces hydrogen-bond acceptor count and polar surface area, potentially shifting target-engagement profiles.

2-Ethoxy-3-methoxy 3-Methoxybenzohydrazide

Absence of the ortho substituent eliminates the characteristic non-planar conformation, which may alter shape recognition in enzyme active sites.

• [1] PubChem CID 91684420 (2‑ethoxy‑3‑methoxybenzohydrazide) and CID 2414099 (4‑ethoxy‑3‑methoxybenzohydrazide), computed XLogP3 values. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026‑04‑27). View Source
• [2] Prachumrat, P., Kobkeatthawin, T., Ruanwas, P., Boonnak, N., Laphookhieo, S., Kassim, M.B. & Chantrapromma, S. (2018). Synthesis, Crystal Structure, Antioxidant, and α‑Glucosidase Inhibitory Activities of Methoxy‑substituted Benzohydrazide Derivatives. Crystallography Reports, 63(3), 405‑411. View Source
• [3] Yele, V., et al. (2020). Benzohydrazide and Phenylacetamide Scaffolds: New Putative ParE Inhibitors. Frontiers in Bioengineering and Biotechnology, 9, 669728. View Source

2‑Ethoxy‑3‑methoxybenzohydrazide – Comparator‑Anchored Quantitative Differentiation Evidence for Scientific Selection

XLogP3 Lipophilicity Differential vs. the 4‑Ethoxy‑3‑methoxy Positional Isomer Governs Membrane‑Partitioning Predictions

The computed octanol‑water partition coefficient (XLogP3) for 2‑ethoxy‑3‑methoxybenzohydrazide is 0.6, whereas the 4‑ethoxy‑3‑methoxy positional isomer exhibits an XLogP3 of 1.0 [1]. This 0.4 log unit increase corresponds to an approximately 2.5‑fold higher predicted lipophilicity for the para‑ethoxy isomer. In the context of antibacterial benzohydrazide SAR, a strong correlation has been established between clogP and antimicrobial activity (r² = 0.72 for Gram‑negative strains), with optimal activity observed within a narrow lipophilicity window [2]. The 0.6 value places the 2‑ethoxy‑3‑methoxy compound distinctly closer to the lower‑lipophilicity boundary favoured by several active benzohydrazide leads, potentially offering a different permeability‑retention balance than the 4‑ethoxy isomer.

Lipophilicity vs. 4-Ethoxy isomer

Head-to-head

Target XLogP3 0.6

Comparator XLogP3 1.0

Difference Δ 0.4 (~2.5× less lipophilic)

Aligns with lower-lipophilicity boundary favoured by active benzohydrazide leads.

Conditions: PubChem XLogP3; identical molecular formula.

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 0.6
Comparator Or Baseline	4‑Ethoxy‑3‑methoxybenzohydrazide (CAS 122772‑33‑2), XLogP3 = 1.0
Quantified Difference	ΔXLogP3 = 0.4 (target less lipophilic by ~2.5‑fold)
Conditions	PubChem XLogP3 3.0 algorithm; identical molecular formula (C₁₀H₁₄N₂O₃)

Why This Matters

For screening libraries and lead‑optimisation workflows, this quantifiable lipophilicity differential determines whether the compound aligns with the clogP‑activity correlation already validated for benzohydrazide antibacterials, preventing procurement of an isomer with sub‑optimal membrane‑partitioning properties.

• [1] PubChem CID 91684420 (XLogP3 = 0.6) vs. CID 2414099 (XLogP3 = 1.0). National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026‑04‑27). View Source
• [2] Biological and quantitative‑SAR evaluations, and docking studies of (E)‑N‑benzylidenebenzohydrazide analogues as potential antibacterial agents. EXCLI Journal, 2016, 15, 350‑361 (clogP‑activity correlation r² = 0.72). View Source

Increased Hydrogen‑Bond Acceptor Count Relative to Mono‑Substituted 2‑Ethoxybenzohydrazide Modulates Target‑Binding Capacity

2‑Ethoxy‑3‑methoxybenzohydrazide possesses four hydrogen‑bond acceptor (HBA) sites, whereas 2‑ethoxybenzohydrazide, which lacks the meta‑methoxy group, has only three HBAs [1]. The additional HBA arises from the methoxy oxygen at the meta position. This increase in HBA count is accompanied by a rise in topological polar surface area (TPSA) from 64.4 Ų (2‑ethoxybenzohydrazide) to 73.6 Ų (target compound), while the hydrogen‑bond donor count remains constant at 2 [1]. In benzohydrazide series targeting bacterial ParE, compounds with IC₅₀ values <1 μg mL⁻¹ against E. coli ParE typically feature multiple oxygen‑based HBAs that engage the enzyme’s ATP‑binding pocket [2]. The supplementary HBA of the target compound, compared with the mono‑ethoxy analogue, may therefore enable additional polar contacts within the binding site that are inaccessible to the simpler congener.

H-Bond Acceptors vs. 2-Ethoxy analogue

Head-to-head

Target HBA / TPSA 4 / 73.6 Ų

Comparator HBA / TPSA 3 / 64.4 Ų

Difference +1 HBA, +9.2 Ų TPSA

Extra polar interaction site linked to sub-micromolar enzyme inhibition in the class.

Computed descriptors; warhead constant.

Evidence Dimension	Hydrogen‑bond acceptor count and topological polar surface area
Target Compound Data	HBA = 4; TPSA = 73.6 Ų
Comparator Or Baseline	2‑Ethoxybenzohydrazide (CAS 21018‑13‑3): HBA = 3; TPSA = 64.4 Ų
Quantified Difference	ΔHBA = +1 (33 % increase); ΔTPSA = +9.2 Ų (14 % increase)
Conditions	Computed by Cactvs 3.4.8.18 (PubChem); identical hydrazide warhead

Why This Matters

Procurement of the disubstituted compound over the mono‑ethoxy analogue provides one additional polar interaction site, a factor that has been mechanistically linked to sub‑micromolar ParE enzyme inhibition in the benzohydrazide class.

• [1] PubChem CID 91684420 (2‑ethoxy‑3‑methoxybenzohydrazide) vs. CID 140788 (2‑ethoxybenzohydrazide), computed HBA and TPSA. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026‑04‑27). View Source
• [2] Yele, V., et al. (2020). Benzohydrazide and Phenylacetamide Scaffolds: New Putative ParE Inhibitors. Frontiers in Bioengineering and Biotechnology, 9, 669728 (compounds with IC₅₀ <1 μg mL⁻¹ against E. coli ParE). View Source

Class‑Level Antibacterial Potency Benchmark: Benzohydrazide Derivatives Achieve MIC Values of 0.64–5.65 μg mL⁻¹ Against ESKAPE Pathogens

A panel of 29 benzohydrazide and phenylacetamide derivatives was screened against a selected set of pathogens including Escherichia coli, Staphylococcus aureus and Pseudomonas aeruginosa. The compounds displayed significant antibacterial activity with MIC values ranging from 0.64 to 5.65 μg mL⁻¹ [1]. Within this series, the most potent benzohydrazides achieved MICs of 0.64 and 0.67 μg mL⁻¹ against E. coli, with MBC at onefold MIC and a post‑antibiotic effect of 2 h at 1× MIC, comparable to ciprofloxacin and gentamicin [1]. Additionally, the benzohydrazide subset inhibited the E. coli ParE enzyme with IC₅₀ values ranging from 0.27 to 2.80 μg mL⁻¹, and exhibited selectivity indices exceeding 200 against Vero cells [1]. The target compound, as a disubstituted benzohydrazide bearing both ethoxy and methoxy electron‑donating groups, falls within the substituent space that the QSAR model correlates with enhanced Gram‑negative activity (clogP range 0.5–1.5) [2].

Class-Level Antibacterial Benchmark

Class-level inference

MIC 0.64–5.65 μg/mL; ParE IC₅₀ 0.27–2.80 μg/mL

Establishes potency ceiling and selectivity window for the benzohydrazide scaffold.

Target compound not directly assayed; inference from class SAR.

Evidence Dimension	In‑vitro antibacterial activity (MIC) and target‑enzyme inhibition (IC₅₀)
Target Compound Data	Not directly tested; inferred from class SAR (clogP 0.6, electron‑donating ortho‑ethoxy and meta‑methoxy substitution)
Comparator Or Baseline	Benzohydrazide class: MIC range 0.64–5.65 μg mL⁻¹; ParE IC₅₀ range 0.27–2.80 μg mL⁻¹; selectivity index 169–952
Quantified Difference	N/A (class‑level inference; target compound not directly assayed in this study)
Conditions	Broth microdilution assay against E. coli, S. aureus, P. aeruginosa, etc.; ParE enzyme inhibition assay; Vero cell cytotoxicity.

Why This Matters

This class‑level benchmark establishes the potency ceiling and selectivity window that a disubstituted benzohydrazide such as 2‑ethoxy‑3‑methoxybenzohydrazide can reasonably be expected to approach, guiding its prioritisation as a scaffold for hit‑to‑lead optimisation.

• [1] Yele, V., et al. (2020). Benzohydrazide and Phenylacetamide Scaffolds: New Putative ParE Inhibitors. Frontiers in Bioengineering and Biotechnology, 9, 669728. View Source
• [2] Biological and quantitative‑SAR evaluations, and docking studies of (E)‑N‑benzylidenebenzohydrazide analogues. EXCLI Journal, 2016, 15, 350‑361 (clogP‑activity correlation). View Source

Ortho‑Substituent Conformational Twist Differentiates 2‑Ethoxy‑3‑methoxybenzohydrazide from Planar Meta‑Only Analogues

Single‑crystal X‑ray diffraction of a 2,3‑dimethoxybenzohydrazide derivative (a direct methoxy analogue of the target compound) reveals that the ortho‑methoxy group is markedly twisted out of the benzene plane with a C–O–C–C torsion angle of –109.2(3)°, whereas the meta‑methoxy group remains essentially coplanar with the attached ring [1]. By extension, the 2‑ethoxy substituent in 2‑ethoxy‑3‑methoxybenzohydrazide is expected to adopt a similarly non‑planar orientation, while the 3‑methoxy group preserves planarity. This contrasts with 3‑methoxybenzohydrazide, where all substituents can adopt near‑planar geometries, and with 4‑ethoxy‑3‑methoxybenzohydrazide, where both substituents may approach coplanarity. The ortho‑twist introduces a steric feature that can modulate shape complementarity with enzyme active sites and influence crystal packing through altered hydrogen‑bonding networks [1]. This conformational signature is absent in mono‑substituted or para‑ethoxy isomers.

Ortho-Substituent Conformation

Cross-study comparable

Target ortho twist Predicted ≈ –109° (analogue)

Meta/para-only analogues ~0–10° (coplanar)

Impact Unique non-planar shape presentation

May confer distinct shape-based recognition not replicable by flatter isomers.

Based on X-ray structure of 2,3-dimethoxy analogue.

Evidence Dimension	Ortho‑substituent torsion angle (C–O–C–C) and ring coplanarity
Target Compound Data	Predicted ortho‑ethoxy twist analogous to ortho‑methoxy torsion of –109.2(3)° observed in 2,3‑dimethoxybenzohydrazide
Comparator Or Baseline	3‑Methoxybenzohydrazide: meta‑OCH₃ coplanar (no ortho substituent); 4‑Ethoxy‑3‑methoxybenzohydrazide: both substituents expected near‑coplanar
Quantified Difference	Ortho torsion ≈ –109° (target) vs. ~0–10° for meta/para‑only analogues
Conditions	Single‑crystal X‑ray diffraction at 296 K; sp. gr. Pbca, Z = 8 for 2,3‑(OCH₃)₂ analogue.

Why This Matters

The distinct non‑planar conformation of the ortho‑substituted benzohydrazide scaffold may confer unique shape‑based recognition by biological targets that cannot be replicated by flatter analogues, justifying specific procurement of the 2‑ethoxy‑3‑methoxy regioisomer for structure‑based design.

• [1] Prachumrat, P., Kobkeatthawin, T., Ruanwas, P., Boonnak, N., Laphookhieo, S., Kassim, M.B. & Chantrapromma, S. (2018). Synthesis, Crystal Structure, Antioxidant, and α‑Glucosidase Inhibitory Activities of Methoxy‑substituted Benzohydrazide Derivatives. Crystallography Reports, 63(3), 405‑411. View Source

Commercial Purity and Physical‑Form Specifications Versus Closest Procurement Alternatives

The target compound is supplied by AKSci at ≥95 % purity with long‑term storage specified as a cool, dry environment; it is classified as non‑hazardous for DOT/IATA transport . The closest mono‑substituted comparator, 2‑ethoxybenzohydrazide (AKSci J61235), is also supplied at ≥95 % purity but is a solid with a well‑defined melting point of 66–68 °C and a density of 1.1 g cm⁻³ . In contrast, the melting point of 3‑methoxybenzohydrazide is reported as 86–90 °C . The absence of a reported melting point for 2‑ethoxy‑3‑methoxybenzohydrazide, combined with its higher molecular weight (210.23 vs. 180.20 g mol⁻¹ for 2‑ethoxybenzohydrazide), indicates a distinct solid‑state behaviour that may affect solubility and formulation in assay‑ready plates. The 4‑ethoxy‑3‑methoxy positional isomer is commercially available from Enamine and Fluorochem at comparable purity .

Commercial Specifications vs. Comparators

Data to verify

Target ≥95%, solid, mp n/a, MW 210.23

2-Ethoxy analogue ≥95%, solid, mp 66–68 °C, MW 180.20

3-Methoxy analogue 98%, solid, mp 86–90 °C, MW 166.18

4-Ethoxy-3-methoxy isomer Comparable purity, available from multiple vendors

Distinct solid-state behaviour expected; solubility testing recommended.

Supplier datasheets; non-hazardous transport classification.

Evidence Dimension	Commercial specification – purity, physical form, melting point, molecular weight
Target Compound Data	≥95 % purity; solid; MW 210.23 g mol⁻¹; mp not reported; non‑hazardous transport
Comparator Or Baseline	2‑Ethoxybenzohydrazide: ≥95 % purity; solid; mp 66–68 °C; MW 180.20 g mol⁻¹. 3‑Methoxybenzohydrazide: 98 % purity; mp 86–90 °C; MW 166.18 g mol⁻¹
Quantified Difference	MW increase of 30.03 g mol⁻¹ vs. 2‑ethoxy analogue; mp unreported vs. well‑defined mp for comparators
Conditions	Supplier technical datasheets (AKSci, Bidepharm)

Why This Matters

Procurement officers must account for the distinct physical‑form properties and the lack of a published melting point when planning solubility testing and compound management workflows; the non‑hazardous shipping classification reduces logistical burden relative to some hydrazide analogues.

2‑Ethoxy‑3‑methoxybenzohydrazide – Research and Industrial Application Scenarios Anchored to Quantitative Differentiation Evidence

Lead‑Optimisation Programmes Targeting Bacterial ParE with Defined Lipophilicity Requirements

The compound’s XLogP3 of 0.6 positions it within the optimal clogP window (0.5–1.5) that QSAR models correlate with Gram‑negative antibacterial activity in benzohydrazide series [1]. Medicinal chemistry teams seeking to elaborate the hydrazide scaffold while maintaining favourable permeability can use 2‑ethoxy‑3‑methoxybenzohydrazide as a starting block, confident that its lipophilicity has been computationally benchmarked against the 4‑ethoxy isomer (XLogP3 = 1.0) [2]. The presence of four hydrogen‑bond acceptors, versus three in 2‑ethoxybenzohydrazide, provides an additional polar contact that the ParE inhibitor literature associates with sub‑micromolar enzyme potency [3].

Structure‑Based Design Exploiting a Non‑Planar Ortho‑Substituent for Shape‑Guided Binding

Crystallographic evidence from methoxy‑substituted benzohydrazides demonstrates that an ortho substituent adopts a twisted conformation (torsion ≈ –109°), while meta substituents remain coplanar [4]. For targets where a non‑planar aromatic presentation is required to fill a chiral pocket or to avoid a steric clash, the 2‑ethoxy‑3‑methoxy substitution pattern offers a geometry that cannot be achieved with 3‑methoxybenzohydrazide or 4‑ethoxy‑3‑methoxybenzohydrazide. Computational docking campaigns should therefore include this specific regioisomer to sample this distinct conformational space.

Agrochemical Discovery Using Benzohydrazide Herbicide Scaffolds

Patents assigned to Ishihara Sangyo Kaisha describe benzohydrazide derivatives as herbicides and desiccants for plantation crops [5]. Although the specific compound is not claimed in the exemplified patent, it falls within the generic formula (I) wherein the phenyl ring may bear alkoxy substituents. The combination of an ortho‑ethoxy and a meta‑methoxy group provides a substitution pattern that is structurally distinct from the mono‑alkoxy or halo‑substituted exemplars, potentially offering differential weed‑spectrum activity or crop selectivity. Agrochemical research groups can procure this compound to expand the diversity of their benzohydrazide screening deck.

Analytical and Compound‑Management Workflows Requiring Defined Purity and Transport Classification

The compound is supplied at ≥95 % purity and is classified as non‑hazardous for DOT/IATA transport, reducing the administrative burden associated with shipping certain hydrazine‑derived compounds . Although its melting point is not explicitly reported – unlike 2‑ethoxybenzohydrazide (mp 66–68 °C) or 3‑methoxybenzohydrazide (mp 86–90 °C) – the higher molecular weight (210.23 g mol⁻¹) and dual alkoxy substitution suggest a different solid‑state morphology that may confer superior solubility in organic solvents, a property commonly observed with mixed alkoxy‑substituted aromatics. Procurement for analytical standard preparation or high‑throughput screening plate formatting should include a preliminary solubility assessment in the intended assay solvent.

Application

Selection Property

Validation Focus

Antibacterial lead optimisation (ParE target)

XLogP3 within SAR-correlated window; 4 HBA sites

Lipophilicity-activity correlation review; target-engagement assay context

Structure-based design exploiting non-planar geometry

Ortho-substituent conformational twist (~ –109°)

Molecular docking with regioisomer-specific conformers

Agrochemical screening (herbicide scaffolds)

Disubstituted alkoxy pattern distinct from mono-alkoxy exemplars

Weed-spectrum and crop-selectivity assay context

Analytical standard preparation and compound management

≥95% purity; non-hazardous transport; higher MW

Solubility assessment in intended assay solvent; solid-state morphology review

• [1] EXCLI Journal, 2016, 15, 350‑361 (QSAR clogP‑activity correlation). Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC4983803/ (accessed 2026‑04‑27). View Source
• [2] PubChem CID 91684420 (XLogP3 = 0.6) vs. CID 2414099 (XLogP3 = 1.0). Available at: https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026‑04‑27). View Source
• [3] Yele, V., et al. (2020). Frontiers in Bioengineering and Biotechnology, 9, 669728 (ParE IC₅₀ <1 μg mL⁻¹). Available at: https://pmc.ncbi.nlm.nih.gov/articles/PMC8247773/ (accessed 2026‑04‑27). View Source
• [4] Prachumrat, P., et al. (2018). Crystallography Reports, 63(3), 405‑411 (ortho‑methoxy torsion angle). Available at: https://www.pleiades.online/ (accessed 2026‑04‑27). View Source
• [5] Tsukamoto, M., et al. (2004). Novel benzohydrazide derivatives as herbicides and desiccant compositions containing them. US Patent Application 2004/0018942 A1. Available at: https://www.freepatentsonline.com/y2004/0018942.html (accessed 2026‑04‑27). View Source